N-(2-hydroxy-4,5-dimethylphenyl)-4-methoxybenzamide

• IUPAC Name: N-(2-hydroxy-4,5-dimethylphenyl)-4-methoxybenzamide
• InChI: InChI=1S/C16H17NO3/c1-10-8-14(15(18)9-11(10)2)17-16(19)12-4-6-13(20-3)7-5-12/h4-9,18H,1-3H3,(H,17,19)
• InChI Key: JDVAIPFTMBHEHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1C)O)NC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C16H17NO3
• Molecular Weight: 271.31 g/mol

Description

N-(2-hydroxy-4,5-dimethylphenyl)-4-methoxybenzamide, also known as HDMP-28, is a synthetic compound that belongs to the family of phenylpiperazine derivatives. It was first synthesized in the late 1990s and has since gained attention in the scientific community due to its potential applications in research. HDMP-28 has been studied for its effects on the central nervous system, and its mechanism of action has been of particular interest.

Mechanism of Action

The mechanism of action of N-(2-hydroxy-4,5-dimethylphenyl)-4-methoxybenzamide is not fully understood, but it is believed to involve the inhibition of the reuptake of dopamine and serotonin in the brain. This leads to an increase in the levels of these neurotransmitters, which can have a variety of effects on the central nervous system.
Biochemical and Physiological Effects:
N-(2-hydroxy-4,5-dimethylphenyl)-4-methoxybenzamide has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which can lead to feelings of euphoria and increased energy. N-(2-hydroxy-4,5-dimethylphenyl)-4-methoxybenzamide has also been shown to increase the levels of norepinephrine in the brain, which can lead to increased heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

N-(2-hydroxy-4,5-dimethylphenyl)-4-methoxybenzamide has a number of advantages for use in laboratory experiments. It is relatively easy to synthesize and can be obtained in relatively large quantities. It also has a high affinity for the dopamine transporter, which makes it a useful tool for studying the role of dopamine in the brain. However, there are also limitations to its use. N-(2-hydroxy-4,5-dimethylphenyl)-4-methoxybenzamide has been shown to have neurotoxic effects in some studies, which can limit its usefulness in certain types of experiments.

Future Directions

There are a number of future directions for research on N-(2-hydroxy-4,5-dimethylphenyl)-4-methoxybenzamide. One area of interest is the potential use of N-(2-hydroxy-4,5-dimethylphenyl)-4-methoxybenzamide in the treatment of certain neurological disorders, such as Parkinson's disease. Another area of interest is the development of new compounds that are based on the structure of N-(2-hydroxy-4,5-dimethylphenyl)-4-methoxybenzamide, which may have improved properties for use in research. Additionally, further studies are needed to fully understand the mechanism of action of N-(2-hydroxy-4,5-dimethylphenyl)-4-methoxybenzamide and its effects on the central nervous system.

Synthesis Methods

N-(2-hydroxy-4,5-dimethylphenyl)-4-methoxybenzamide can be synthesized through a multi-step process that involves the reaction of 4-methoxybenzoyl chloride with 2-amino-4,5-dimethylphenol in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with piperazine to form the final product. The synthesis of N-(2-hydroxy-4,5-dimethylphenyl)-4-methoxybenzamide is relatively straightforward and can be carried out using standard laboratory equipment.

Scientific Research Applications

N-(2-hydroxy-4,5-dimethylphenyl)-4-methoxybenzamide has been studied for its potential applications in scientific research. It has been shown to have a high affinity for the dopamine transporter, which is a protein that regulates the levels of dopamine in the brain. N-(2-hydroxy-4,5-dimethylphenyl)-4-methoxybenzamide has also been shown to have an effect on the serotonin transporter, which is another protein that regulates the levels of serotonin in the brain. These properties make N-(2-hydroxy-4,5-dimethylphenyl)-4-methoxybenzamide a potentially useful tool for studying the role of dopamine and serotonin in the brain.